![molecular formula C20H26N4O4 B6131720 N-[1-(2-pyrimidinyl)-3-piperidinyl]-2-(3,4,5-trimethoxyphenyl)acetamide](/img/structure/B6131720.png)
N-[1-(2-pyrimidinyl)-3-piperidinyl]-2-(3,4,5-trimethoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(2-pyrimidinyl)-3-piperidinyl]-2-(3,4,5-trimethoxyphenyl)acetamide is a chemical compound used in scientific research. It is also known as TPCA-1 and is a selective inhibitor of the nuclear factor-kappa B (NF-κB) pathway.
Scientific Research Applications
N-[1-(2-pyrimidinyl)-3-piperidinyl]-2-(3,4,5-trimethoxyphenyl)acetamide has been used in scientific research to study the NF-κB pathway. This pathway is involved in the regulation of immune responses, inflammation, and cell survival. Inhibition of this pathway has been shown to have potential therapeutic applications in cancer, autoimmune diseases, and inflammatory disorders.
Mechanism of Action
TPCA-1 works by selectively inhibiting the activity of the IKKβ kinase, which is a key component of the NF-κB pathway. This inhibition prevents the activation of NF-κB and the downstream signaling events that lead to inflammation and cell survival.
Biochemical and Physiological Effects:
Inhibition of the NF-κB pathway by TPCA-1 has been shown to have a variety of biochemical and physiological effects. These include the suppression of cytokine production, the inhibition of cell proliferation, and the induction of apoptosis in cancer cells. TPCA-1 has also been shown to have anti-inflammatory effects in animal models of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using TPCA-1 in lab experiments is its selectivity for the IKKβ kinase, which allows for specific inhibition of the NF-κB pathway. However, one limitation is that TPCA-1 has relatively low solubility in water, which can make it difficult to work with in certain experimental settings.
Future Directions
Future research on N-[1-(2-pyrimidinyl)-3-piperidinyl]-2-(3,4,5-trimethoxyphenyl)acetamide could focus on several areas. These include the development of more soluble analogs of TPCA-1, the investigation of its potential therapeutic applications in cancer and inflammatory diseases, and the study of its effects on other signaling pathways and cellular processes. Additionally, further research could explore the potential use of TPCA-1 in combination with other drugs or therapies to enhance its effectiveness.
Synthesis Methods
The synthesis of N-[1-(2-pyrimidinyl)-3-piperidinyl]-2-(3,4,5-trimethoxyphenyl)acetamide involves the reaction of 3,4,5-trimethoxybenzaldehyde with piperidine and pyrimidine-2-amine in the presence of acetic anhydride. The resulting product is then treated with acetic acid to form TPCA-1.
Properties
IUPAC Name |
N-(1-pyrimidin-2-ylpiperidin-3-yl)-2-(3,4,5-trimethoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N4O4/c1-26-16-10-14(11-17(27-2)19(16)28-3)12-18(25)23-15-6-4-9-24(13-15)20-21-7-5-8-22-20/h5,7-8,10-11,15H,4,6,9,12-13H2,1-3H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHMMFEVKZWODFB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)CC(=O)NC2CCCN(C2)C3=NC=CC=N3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.